Benzyl 3-(tert-butyldimethylsilyloxy) propylcarbamate

• IUPAC Name: benzyl N-[3-[tert-butyl(dimethyl)silyl]oxypropyl]carbamate
• InChI: InChI=1S/C17H29NO3Si/c1-17(2,3)22(4,5)21-13-9-12-18-16(19)20-14-15-10-7-6-8-11-15/h6-8,10-11H,9,12-14H2,1-5H3,(H,18,19)
• InChI Key: WISJALBBMBNYKA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCCCNC(=O)OCC1=CC=CC=C1
• Molecular Formula: C17H29NO3Si
• Molecular Weight: 323.5 g/mol

Description

Benzyl 3-(tert-butyldimethylsilyloxy) propylcarbamate is a chemical compound. It is used as a building block in research.

Synthesis Analysis

The synthesis of Benzyl 3-(tert-butyldimethylsilyloxy) propylcarbamate involves the reaction of Benzyl 3-hydroxypropylcarbamate with imidazole and TBSCl in DMF at 0°C. The reaction mixture is then warmed to

Synthesis routes and methods I

Procedure details

Benzyl 3-hydroxypropylcarbamate (15 g, 72 mmol) was treated with imidazole (10 g, 146.9 mmol) and TBSCl (12 g, 79.6 mmol) in DMF (10 ml) at 0° C. After warming up the reaction mixture to room temperature, it was stirred for 30 minutes. The resulting solution was quenched with water (50 ml), and then extracted with diethyl ether (50 ml×2) twice. After evaporation of volatile material under reduced pressure, the residue was purified with silica gel column chromatography (EtOAc:Hx=1:10) to afford title compound (23 g, 98%) as colorless oil.

Synthesis routes and methods II

Procedure details

3-Benzyloxycarbonylamino-1-propanol (8.1 g) was dissolved in methylene chloride (200 ml), and to the resulting solution were added triethylamine (4.1 g) and t-butyldimethylsilyl chloride (7.1 g). The resultant mixture was stirred at room temperature for 1 day. Ethyl acetate and water were added to the reaction solution obtained. The organic layer so separated was dried over magnesium sulfate. The solvent was evaporated off from the solution, and the residue was purified by a silica gel chromatography, thus affording the titled compound (10.1 g; 82%).